Potassium pyrophosphate
Potassium pyrophosphate
Potassium pyrophosphate (K4P2O7) is a water soluble, buffering and chelating agent. It can also be used as an ionic dispersant to form a low viscous solution. It is a biocompatible and a non-toxic compound that is commonly used as a food additive.
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
Brand Name:
Vulcanchem
CAS No.:
7320-34-5
VCID:
VC20823758
InChI:
InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
SMILES:
[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
Molecular Formula:
K4P2O7
K4O7P2
K4O7P2
Molecular Weight:
330.34 g/mol
Potassium pyrophosphate
CAS No.: 7320-34-5
Cat. No.: VC20823758
Molecular Formula: K4P2O7
K4O7P2
Molecular Weight: 330.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium pyrophosphate (K4P2O7) is a water soluble, buffering and chelating agent. It can also be used as an ionic dispersant to form a low viscous solution. It is a biocompatible and a non-toxic compound that is commonly used as a food additive. Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided. |
|---|---|
| CAS No. | 7320-34-5 |
| Molecular Formula | K4P2O7 K4O7P2 |
| Molecular Weight | 330.34 g/mol |
| IUPAC Name | tetrapotassium;phosphonato phosphate |
| Standard InChI | InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4 |
| Standard InChI Key | RYCLIXPGLDDLTM-UHFFFAOYSA-J |
| SMILES | [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+] |
| Canonical SMILES | [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+] |
| Melting Point | 1090 °C |
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